Cas no 77270-36-1 (1,4-Hexadien-3-one,1-(4-chlorophenyl)-5-methyl-)

• Product Name: 1,4-Hexadien-3-one,1-(4-chlorophenyl)-5-methyl-
• CAS No: 77270-36-1
• MF: C₁₃H₁₃ClO
• MW: 220.694722890854
• CID: 576783
• PubChem ID: 5356330
• Update Time: 2025-04-19

1,4-Hexadien-3-one,1-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexadien-3-one,1-(4-chlorophenyl)-5-methyl-
• (1E)-1-(4-chlorophenyl)-5-methyl-hexa-1,4-dien-3-one
• 1-(4-chlorophenyl)-5-methylhexa-1,4-dien-3-one
• 1-(p-chlorophenyl)-5-methyl-1,4-hexadien-3-one
• 77270-36-1
• NSC54869
• NSC-54869

• Inchi： 1S/C13H13ClO/c1-10(2)9-13(15)8-5-11-3-6-12(14)7-4-11/h3-9H,1-2H3/b8-5+
• InChI Key： YWXRNBXWYWIGJQ-VMPITWQZSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 220.06559
• Monoisotopic Mass: 220.065493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.1

Experimental Properties

• Density: 1.109
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.572
• PSA: 17.07
• LogP: 3.88850